Cas no 670241-72-2 (Benzoesure-isononylester)

• Product Name: Benzoesure-isononylester
• CAS No: 670241-72-2
• MF: C₁₆H₂₄O₂
• MW: 248.360565185547
• CID: 965193
• PubChem ID: 53673956
• Update Time: 2024-03-01

Benzoesure-isononylester Chemical and Physical Properties

Names and Identifiers

• Benzoesure-isononylester
• Vestinol(R) INB

• Inchi： 1S/C16H24O2/c1-14(2)10-6-3-4-9-13-18-16(17)15-11-7-5-8-12-15/h5,7-8,11-12,14H,3-4,6,9-10,13H2,1-2H3
• InChI Key： BBVARVTURNYWGV-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)CCCCCCC(C)C

Computed Properties

• Exact Mass: 248.177630004g/mol
• Monoisotopic Mass: 248.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters